methyl 7-((7,7-dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl)methylsulfonamido)-3,4-dihydroisoquinoline-2(1H)-carboxylate

• IUPAC Name: methyl 7-[(7,7-dimethyl-2-oxo-1-bicyclo[2.2.1]heptanyl)methylsulfonylamino]-3,4-dihydro-1H-isoquinoline-2-carboxylate
• InChI: InChI=1S/C21H28N2O5S/c1-20(2)16-6-8-21(20,18(24)11-16)13-29(26,27)22-17-5-4-14-7-9-23(19(25)28-3)12-15(14)10-17/h4-5,10,16,22H,6-9,11-13H2,1-3H3
• InChI Key: IVZWZHYJBZMHNX-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2CCC1(C(=O)C2)CS(=O)(=O)NC3=CC4=C(CCN(C4)C(=O)OC)C=C3)C
• Molecular Formula: C21H28N2O5S
• Molecular Weight: 420.5 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains a bicyclic heptane structure, which is a common motif in many natural products and pharmaceuticals. It also has a sulfonamide group, which is often found in drugs and has various biological activities.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of the bicyclic heptane and isoquinoline rings. These rings may impart a certain degree of rigidity to the molecule, which could influence its physical and chemical properties.

Physical And Chemical Properties Analysis

Based on the structure, this compound is likely to be solid at room temperature with a relatively high melting point due to the presence of the bicyclic ring system. The sulfonamide and carboxylate groups could potentially form hydrogen bonds, which might influence the compound’s solubility in different solvents.

Scientific Research Applications

Object Detection in Computer Vision

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Bioleaching Bacterial Biofilm Composition

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Quantum Science and Technology

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Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many drugs that contain a sulfonamide group work by inhibiting the growth of bacteria.

Future Directions

The future directions for this compound would likely depend on its intended use. If it shows promising biological activity, it could be further optimized and developed into a drug.